Cas no 89857-72-7 (1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-)

• Product Name: 1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
• CAS No: 89857-72-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 587064
• PubChem ID: 13264216
• Update Time: 2025-04-19

1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-
• 1-[(2-ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]pyrazole
• 1-[(2-Ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]-1H-pyrazole
• 89857-72-7
• DTXSID40532951

• Inchi： 1S/C10H16N2O2/c1-3-10(2)13-8-9(14-10)7-12-6-4-5-11-12/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： BAEDZJMAWWWRJU-UHFFFAOYSA-N
• SMILES： O1C(CN2C=CC=N2)COC1(C)CC

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.3Ų